Cas no 659737-57-2 (6-Hydroxyisoindolin-1-one)
6-Hydroxyisoindolin-1-one is a heterocyclic organic compound featuring a hydroxyl-substituted isoindolinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. The hydroxyl group enhances reactivity, enabling selective functionalization for further derivatization. Its rigid bicyclic framework contributes to structural stability, while the polar functional group improves solubility in protic solvents. The compound is particularly valuable in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates. High purity grades are available for research applications, ensuring reproducibility in synthetic and pharmacological studies.
6-Hydroxyisoindolin-1-one structure
Product Name:6-Hydroxyisoindolin-1-one
CAS No:659737-57-2
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD08276013
CID:833838
PubChem ID:11528364
Update Time:2025-06-06
6-Hydroxyisoindolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxyisoindolin-1-one
- 6-hydroxy-2,3-dihydroisoindol-1-one
- 6-HYDROXY-2,3-DIHYDRO-ISOINDOL-1-ONE
- 1H-Isoindol-1-one,2,3-dihydro-6-hydroxy
- 2,3-Dihydro-6-hydroxy-1H-isoindol-1-one
- AM1124
- 1H-Isoindol-1-one, 2,3-dihydro-6-hydroxy- (9CI)
- 1H-Isoindol-1-one, 2,3-dihydro-6-hydroxy-
- 6-HYDROXY-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
- 6-Hydroxyisoindoline-1-one
- YGEDYDDFFVHFEA-UHFFFAOYSA-N
- 0124AC
- MB06080
- SY031207
- AB0081181
-
- MDL： MFCD08276013
- Inchi： 1S/C8H7NO2/c10-6-2-1-5-4-9-8(11)7(5)3-6/h1-3,10H,4H2,(H,9,11)
- InChI Key： YGEDYDDFFVHFEA-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2CN1)O
Computed Properties
- Exact Mass: 149.04800
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Topological Polar Surface Area: 49.3
Experimental Properties
- Boiling Point: 507.3℃ at 760 mmHg
- PSA: 52.82000
- LogP: 0.64600
6-Hydroxyisoindolin-1-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
6-Hydroxyisoindolin-1-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
6-Hydroxyisoindolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230269-250mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 250mg |
￡128.00 | 2022-02-28 | |
| Fluorochem | 230269-1g |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 1g |
￡318.00 | 2022-02-28 | |
| Fluorochem | 230269-5g |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 5g |
￡881.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV654-50mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 50mg |
136.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV654-200mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 200mg |
413.0CNY | 2021-07-12 | |
| TRC | H764660-10mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H764660-50mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H764660-100mg |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM116963-1g |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 1g |
$343 | 2021-08-06 | |
| Chemenu | CM116963-5g |
6-Hydroxyisoindolin-1-one |
659737-57-2 | 95% | 5g |
$1029 | 2021-08-06 |
6-Hydroxyisoindolin-1-one Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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